4-Isopropylsulfanylpyridine
Cat. No. B8397838
M. Wt: 153.25 g/mol
InChI Key: DTHZOBQLLAIEAI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Br:8][CH:9]([CH3:10])[CH3:11].[C:12](=[O:13])([O-:14])[O-:15].[K+:16].[K+:17].[SH:1][c:2]1[cH:3][cH:4][n:5][cH:6][cH:7]1>>[S:1]([c:2]1[cH:3][cH:4][n:5][cH:6][cH:7]1)[CH:9]([CH3:10])[CH3:11]
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CC(C)Br
|
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Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
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O=C([O-])[O-]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
[K+]
|
|
Name
|
|
|
Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[K+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
Sc1ccncc1
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CC(C)Sc1ccncc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
